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Compound of Interest

Compound Name:
(4-Bromo-5-methylpyridin-2-

yl)methanol

Cat. No.: B1344758 Get Quote

Essential Guide to Handling (4-Bromo-5-
methylpyridin-2-yl)methanol
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount for both personal safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper management of (4-Bromo-5-methylpyridin-2-yl)methanol.

(4-Bromo-5-methylpyridin-2-yl)methanol is a compound that requires careful handling due to

its potential hazards. It is known to cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][2][3] Adherence to the following operational and disposal plans is crucial

for minimizing risks in the laboratory.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against chemical

exposure. When handling (4-Bromo-5-methylpyridin-2-yl)methanol, the following PPE is

mandatory:
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Protection Type
Specific
Recommendations

Rationale

Hand Protection

Chemically resistant gloves

such as nitrile or neoprene.

Avoid latex gloves.[4][5]

Provides a barrier against skin

contact, which can cause

irritation.[1][2][3]

Eye and Face Protection

Chemical splash goggles. A

face shield should be worn in

conjunction with goggles if

there is a significant risk of

splashing.[4][5][6]

Protects against accidental

splashes that can cause

serious eye irritation.[1][2][3]

Skin and Body Protection

A chemical-resistant lab coat.

For larger quantities or

increased exposure risk,

flame-retardant and antistatic

protective clothing is

recommended.[5][7]

Prevents skin contact and

contamination of personal

clothing.[1]

Respiratory Protection

Work should be conducted in a

certified fume hood or a well-

ventilated area.[1][4][8] If

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate filter for

organic vapors should be

used.[5][7]

Minimizes the inhalation of

fumes, which may cause

respiratory irritation.[1][2][3]

Operational Plan: Safe Handling Protocol
A systematic approach to handling (4-Bromo-5-methylpyridin-2-yl)methanol is essential to

ensure laboratory safety.

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a certified fume hood is in proper working order.[4][8]
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Locate the nearest eyewash station and safety shower and confirm they are accessible.

Have spill containment materials, such as absorbent pads or sand, readily available.[8]

Handling:

Always handle the compound within a fume hood to minimize inhalation of vapors.[4][8]

Avoid direct contact with skin, eyes, and clothing.[1]

Use non-sparking tools and operate away from sources of ignition, as pyridine derivatives

can be flammable.[6][7]

Keep the container tightly closed when not in use to prevent the release of vapors.[1][4]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents, strong acids, and acid chlorides.[8][9][10]

Keep containers tightly sealed and clearly labeled.[4][9]

For long-term storage, a temperature of 2-8°C is recommended.[1]

Disposal Plan: Waste Management
Proper disposal of (4-Bromo-5-methylpyridin-2-yl)methanol and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

All waste containing (4-Bromo-5-methylpyridin-2-yl)methanol must be treated as

hazardous waste.

Collect all brominated organic waste in a dedicated, properly labeled container for

halogenated organic waste.[9] Do not mix with non-halogenated waste.[9]
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Container Management:

Use a chemically resistant, leak-proof container for waste collection.

The container must be clearly labeled as "Hazardous Waste," with the full chemical name "

(4-Bromo-5-methylpyridin-2-yl)methanol" and a description of the hazards (e.g.,

"Irritant").[11]

Disposal Procedure:

Solid Waste: Contaminated items such as gloves, filter paper, and absorbent materials

should be collected in the designated solid hazardous waste container.[9]

Liquid Waste: Unused or waste solutions of the compound should be collected in the

designated halogenated organic liquid waste container.

Empty Containers: Do not reuse empty containers. They should be disposed of as unused

product in accordance with institutional and local regulations.[1][2]

DO NOT dispose of this chemical down the drain or in regular trash.[1][11]

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[11]

Workflow for Safe Handling of (4-Bromo-5-
methylpyridin-2-yl)methanol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1344758?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Bromo_5_methylpyridin_4_amine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://aksci.com/sds/X9803_SDS.pdf
https://www.sigmaaldrich.com/GB/en/sds/aldrich/554146
https://aksci.com/sds/X9803_SDS.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Bromo_5_methylpyridin_4_amine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Bromo_5_methylpyridin_4_amine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1344758?utm_src=pdf-body
https://www.benchchem.com/product/b1344758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Work Area
(Clean, Uncluttered)

Verify Fume Hood
Functionality

Locate Eyewash
& Safety Shower

Ready Spill Kit

Don Appropriate PPE

Handle in Fume Hood

Avoid Direct Contact

Keep Container Closed

Wash Hands After Use

Store in Cool, Dry,
Well-Ventilated Area

Segregate from
Incompatibles

Label Container Clearly

Collect in Designated
Halogenated Waste Container

Label Waste Container
(Hazardous Waste)

Dispose of Contaminated
Solid Waste

Dispose of Liquid Waste

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (4-Bromo-5-methylpyridin-2-
yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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